2-chloro-4-cyclohexylaniline
Overview
Description
2-Chloro-4-cyclohexylaniline (2C4CA) is an organic compound containing a chlorine atom and a cyclohexyl ring attached to an aniline group. It is a colorless solid that has been studied for its potential applications in the fields of organic chemistry, materials science, and biochemistry.
Scientific Research Applications
2-chloro-4-cyclohexylaniline has been studied for its potential applications in the fields of organic chemistry, materials science, and biochemistry. It has been used as a reagent to synthesize other organic compounds and as a catalyst in organic reactions. It has also been used to study the structure-activity relationship of drugs, as well as for the synthesis of polymers and other materials.
Mechanism of Action
2-chloro-4-cyclohexylaniline acts as an inhibitor of enzymes. It binds to the active site of the enzyme, blocking its activity. This inhibition can be reversible or irreversible, depending on the type of enzyme and the concentration of 2-chloro-4-cyclohexylaniline.
Biochemical and Physiological Effects
2-chloro-4-cyclohexylaniline has been shown to have a variety of biochemical and physiological effects. In laboratory studies, it has been shown to inhibit the growth of certain types of bacteria and fungi. It has also been shown to inhibit the activity of enzymes involved in the metabolism of carbohydrates, lipids, and proteins. In addition, it has been shown to have anti-inflammatory and anti-cancer effects in laboratory animals.
Advantages and Limitations for Lab Experiments
2-chloro-4-cyclohexylaniline has several advantages for lab experiments. It is relatively inexpensive and easy to synthesize, and its effects can be easily monitored. However, it can be toxic at high concentrations, and its effects may vary depending on the type of enzyme and the concentration of 2-chloro-4-cyclohexylaniline.
Future Directions
2-chloro-4-cyclohexylaniline has potential applications in the fields of organic chemistry, materials science, and biochemistry. Further research is needed to better understand its mechanism of action and to identify its potential therapeutic applications. In addition, future studies should focus on the development of new synthesis methods that are more efficient and cost-effective. Finally, further research should be conducted to explore the potential of 2-chloro-4-cyclohexylaniline as an inhibitor of enzymes involved in the metabolism of carbohydrates, lipids, and proteins.
Synthesis Methods
2-chloro-4-cyclohexylaniline can be synthesized through a reaction between cyclohexyl amine and chloroacetyl chloride. This reaction yields a white solid that is then purified by recrystallization. This method of synthesis is relatively simple and inexpensive, making it an attractive option for researchers.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-chloro-4-cyclohexylaniline can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "Cyclohexanone", "Aniline", "Sodium hydroxide", "Chlorine gas", "Hydrochloric acid", "Sodium nitrite", "Copper(II) sulfate pentahydrate", "Sodium acetate trihydrate", "Acetic acid", "Sodium borohydride", "Methanol", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: Conversion of cyclohexanone to cyclohexanone oxime using hydroxylamine hydrochloride and sodium hydroxide.", "Step 2: Diazotization of aniline using sodium nitrite and hydrochloric acid to form diazonium salt.", "Step 3: Coupling of cyclohexanone oxime with diazonium salt to form 2-cyclohexyl-4-phenylazophenol.", "Step 4: Reduction of 2-cyclohexyl-4-phenylazophenol using sodium borohydride to form 2-cyclohexyl-4-phenylphenol.", "Step 5: Chlorination of 2-cyclohexyl-4-phenylphenol using chlorine gas to form 2-chloro-4-cyclohexylphenol.", "Step 6: Conversion of 2-chloro-4-cyclohexylphenol to 2-chloro-4-cyclohexylaniline using aniline and copper(II) sulfate pentahydrate as catalyst in acetic acid and sodium acetate trihydrate as a base.", "Step 7: Purification of 2-chloro-4-cyclohexylaniline using methanol and ethyl acetate as solvents and water as a washing agent." ] } | |
CAS RN |
860585-79-1 |
Product Name |
2-chloro-4-cyclohexylaniline |
Molecular Formula |
C12H16ClN |
Molecular Weight |
209.7 |
Purity |
95 |
Origin of Product |
United States |
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